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Compound of Interest

Compound Name: Lck inhibitor 2

Cat. No.: B1674660

For Immediate Reference: Key Safety and Handling Information for Lck Inhibitor 2

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and
drug development professionals working with Lck Inhibitor 2. Adherence to these procedures
is essential for ensuring laboratory safety and maintaining experimental integrity.

Chemical and Safety Data at a Glance

A clear understanding of the chemical properties and associated hazards of Lck Inhibitor 2 is
the foundation of safe handling. The following tables summarize this essential information.

Chemical Identifier Value

CAS Number 944795-06-6
Molecular Formula C18H17Ns02
Molecular Weight 335.36 g/mol
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Hazard Statement GHS Classification Precautionary Action

Wash hands thoroughly after
handling. Do not eat, drink or
) Acute toxicity, Oral (Category smoke when using this
Harmful if swallowed
4) product. If swallowed, call a

poison center or doctor. Rinse

mouth.
) o ] Acute aquatic toxicity ]
Very toxic to aquatic life with ) ) Avoid release to the
) (Category 1), Chronic aquatic ] )
long lasting effects environment. Collect spillage.

toxicity (Category 1)

Operational Plan: From Receipt to Disposal

A systematic approach to the entire lifecycle of Lck Inhibitor 2 in the laboratory minimizes risk

and ensures consistent, reliable results.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
 Verification: Confirm that the product name and CAS number on the label match your order.

o Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents. Recommended
storage temperature is -20°C for the powder and -80°C when in solvent.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. While specific glove material
recommendations are not available due to a lack of comprehensive testing, the following
provides a strong baseline for protection.
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PPE Category Specification Rationale

Provides a chemical-resistant
) Nitrile gloves (double-gloving barrier. Double-gloving offers
Hand Protection N o
recommended) additional protection in case of

a breach in the outer glove.

i Safety glasses with side Protects eyes from splashes
Eye Protection _ _ _
shields or goggles and airborne particles.

Prevents contamination of

Body Protection Laboratory coat ]
personal clothing.

) ) Use in a well-ventilated area or o ) ]
Respiratory Protection ] Minimizes inhalation exposure.
under a chemical fume hood

Spill Response Protocol

In the event of a spill, immediate and correct action is critical to contain the hazard and prevent

exposure.

o Evacuate: Immediately alert others in the vicinity and evacuate the area if the spill is large or
if you are unsure of the hazard level.

 |solate: Secure the area and prevent entry.
o Report: Inform your laboratory supervisor and institutional safety officer.

e Clean-up (for small, manageable spills):

o

Don the appropriate PPE as listed above.

[¢]

Cover the spill with an absorbent material (e.g., chemical absorbent pads or vermiculite).

[¢]

Carefully collect the absorbed material using non-sparking tools and place it into a sealed,
labeled waste container.

Decontaminate the spill area with a suitable cleaning agent (e.g., soap and water),

[e]

followed by a rinse with water.
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o Place all contaminated cleaning materials into the waste container.

Disposal Plan
Proper disposal of Lck Inhibitor 2 and associated waste is crucial to prevent environmental

contamination and comply with regulations.

e Unused Product: Dispose of unused Lck Inhibitor 2 as hazardous chemical waste. Contact
your institution's environmental health and safety (EHS) office for specific procedures and to
schedule a waste pickup.

« Contaminated Materials: All materials that have come into contact with Lck Inhibitor 2,
including empty containers, gloves, absorbent pads, and other disposable labware, must be
disposed of as hazardous waste.

» Regulatory Compliance: All disposal must be in accordance with local, state, and federal
regulations. Do not dispose of Lck Inhibitor 2 down the drain or in the regular trash.

Experimental Protocol: A General Framework for
Cell-Based Assays

The following provides a generalized workflow for utilizing Lck Inhibitor 2 in cell culture
experiments. Specific concentrations and incubation times should be optimized for your
particular cell line and experimental goals.

e Stock Solution Preparation:

o Dissolve Lck Inhibitor 2 powder in a suitable solvent, such as Dimethyl Sulfoxide
(DMSO), to create a high-concentration stock solution.

o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store
at -80°C.

o Cell Seeding:

o Plate your cells of interest in a multi-well plate at a density that allows for logarithmic
growth throughout the experiment.
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o Allow cells to adhere and recover overnight in a humidified incubator at 37°C with 5%
COa.

e Treatment:

o Prepare a series of dilutions of the Lck Inhibitor 2 stock solution in your cell culture
medium to achieve the desired final concentrations.

o Remove the old medium from the cells and replace it with the medium containing the
inhibitor. Include a vehicle control (medium with the same concentration of DMSO as the
highest inhibitor concentration).

 Incubation:
o Return the plate to the incubator and incubate for the desired duration of the experiment.
e Analysis:

o Following incubation, perform your desired downstream analysis, such as cell viability
assays (e.g., MTT, CellTiter-Glo), western blotting to assess protein phosphorylation, or
flow cytometry for cell cycle analysis.

Visualizing Key Processes

To further clarify critical procedures and biological context, the following diagrams have been
generated.
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Safe handling workflow for Lck Inhibitor 2.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Lck Inhibitor 2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674660#personal-protective-equipment-for-
handling-Ick-inhibitor-2]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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